3-Cyclopropoxy-2,6-diiodopyridine
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Description
Properties
Molecular Formula |
C8H7I2NO |
|---|---|
Molecular Weight |
386.96 g/mol |
IUPAC Name |
3-cyclopropyloxy-2,6-diiodopyridine |
InChI |
InChI=1S/C8H7I2NO/c9-7-4-3-6(8(10)11-7)12-5-1-2-5/h3-5H,1-2H2 |
InChI Key |
CUCVNOPCHPDWHZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(N=C(C=C2)I)I |
Origin of Product |
United States |
Preparation Methods
Synthesis of 2,6-Diiodopyridine
2,6-Diiodopyridine serves as a key intermediate that can be prepared from 2,6-dichloropyridine through halogen exchange:
Procedure:
- In a suitable reactor, add 0.1 mol of 2,6-dichloropyridine
- Add 0.2-0.4 mol of sodium iodide and 40% hydroiodic acid aqueous solution (0.2-0.4 mol)
- Reflux the reaction mixture at 100-110°C for 24 hours
- After cooling, filter the crude product and purify by recrystallization from ether
The reaction follows a similar mechanism to that reported for 2,6-dibromopyridine synthesis, with expected yields of 66-80%.
Introduction of Cyclopropoxy Group at Position 3
The introduction of the cyclopropoxy group at position 3 requires selective functionalization:
Procedure:
- Dissolve 2,6-diiodopyridine (0.1 mol) in an appropriate solvent (DMF or THF)
- Add a strong base (such as sodium hydride or potassium tert-butoxide) to generate a reactive intermediate
- Add cyclopropyl bromide or cyclopropanol with appropriate activating agents
- Maintain reaction at controlled temperature (typically 60-80°C) for 12-24 hours
- Quench reaction, extract with organic solvent, and purify by column chromatography
This approach utilizes 2,6-dibromopyridine as an intermediate, followed by halogen exchange and introduction of the cyclopropoxy group.
Synthesis of 2,6-Dibromopyridine
The synthesis of 2,6-dibromopyridine from 2,6-dichloropyridine is well-documented:
Procedure:
- In a reactor, add 7.4 g (0.05 mol) of 2,6-dichloropyridine with 100 ml of anhydrous acetic acid
- Heat the reaction mixture to 110°C with exclusion of moisture
- Pass hydrogen bromide gas continuously at this temperature for 9 hours while stirring
- Precipitate the product by pouring the reaction mixture onto ice, filter, wash with water, and dry
This method typically yields 92% (10.9 g) of 2,6-dibromopyridine with a melting point of 115°C.
Halogen Exchange to Form 2,6-Diiodopyridine
The bromine atoms in 2,6-dibromopyridine can be exchanged for iodine:
Procedure:
- Dissolve 2,6-dibromopyridine in an appropriate solvent (DMF or acetone)
- Add excess sodium iodide or potassium iodide (2-3 equivalents)
- Heat the reaction mixture under reflux for 24-48 hours
- Cool, quench with water, and extract with an organic solvent
- Purify by column chromatography or recrystallization
Introduction of Cyclopropoxy Group
This step follows procedures similar to those described in Method 1, section 3.2.
Preparation Method 3: Direct Functionalization Approach
From 3-Hydroxypyridine via Sequential Functionalization
This approach involves first introducing the cyclopropoxy group, followed by selective iodination:
Procedure:
- React 3-hydroxypyridine with cyclopropyl bromide in the presence of a base (K2CO3 or NaH)
- Purify the resulting 3-cyclopropoxypyridine
- Perform directed ortho-metalation using an appropriate base (typically LDA or n-BuLi)
- Quench with an iodine source (I2, ICl, or NIS)
- Purify the final product by column chromatography
One-Pot Preparation from 3-Substituted Pyridine
Researchers have reported methods for preparing halogenated pyridines through direct functionalization. A potential approach for 3-Cyclopropoxy-2,6-diiodopyridine might involve:
Procedure:
- Prepare 3-cyclopropoxypyridine as described above
- Treat with N2O5 in nitromethane at 0°C
- Quench with a suitable reagent to facilitate iodination at positions 2 and 6
- Purify the product through standard techniques
Comparative Analysis of Preparation Methods
Table 1 presents a comparative analysis of the three preparation methods for 3-Cyclopropoxy-2,6-diiodopyridine:
| Parameter | Method 1 (via 2,6-Diiodopyridine) | Method 2 (via 2,6-Dibromopyridine) | Method 3 (Direct Functionalization) |
|---|---|---|---|
| Number of Steps | 2-3 | 3-4 | 2-3 |
| Overall Yield (estimated) | 50-65% | 45-60% | 30-50% |
| Technical Complexity | Moderate | Moderate-High | High |
| Starting Material Accessibility | Good (2,6-dichloropyridine) | Good (2,6-dichloropyridine) | Good (3-hydroxypyridine) |
| Cost Considerations | Moderate (iodide reagents) | Higher (bromination + iodination) | Variable (specialized reagents) |
| Selectivity Challenges | Moderate | Moderate | High |
| Scalability Potential | Good | Moderate | Limited |
Reaction Mechanism Considerations
Halogen Exchange Mechanism
The halogen exchange reactions (Cl→I or Br→I) proceed through nucleophilic aromatic substitution, facilitated by the electron-withdrawing effect of the pyridine nitrogen. The mechanism involves:
- Nucleophilic attack by iodide ion at positions 2 and 6
- Formation of a Meisenheimer complex intermediate
- Departure of the leaving group (chloride or bromide)
- Restoration of aromaticity
Cyclopropoxylation Mechanism
The introduction of the cyclopropoxy group at position 3 typically follows one of two mechanisms:
- For direct substitution of a leaving group : Nucleophilic attack by cyclopropoxide ion on C-3 bearing a suitable leaving group
- For C-H functionalization approaches : Metalation at C-3 followed by reaction with an appropriate cyclopropyl reagent and subsequent oxidation
Purification and Characterization
Purification Techniques
Several techniques can be employed for purifying 3-Cyclopropoxy-2,6-diiodopyridine:
- Recrystallization from suitable solvents (ether, ethanol, or mixed solvent systems)
- Column chromatography on silica gel using appropriate eluent systems
- Preparative HPLC for higher purity requirements
- Sublimation for very pure samples
Characterization Methods
The structure and purity of 3-Cyclopropoxy-2,6-diiodopyridine can be confirmed using:
- Nuclear Magnetic Resonance (NMR) spectroscopy (1H, 13C)
- Mass Spectrometry (MS)
- Infrared (IR) spectroscopy
- Elemental Analysis
- X-ray crystallography (if suitable crystals can be obtained)
- HPLC for purity assessment
Table 2: Expected Spectroscopic Data for 3-Cyclopropoxy-2,6-diiodopyridine
| Analytical Method | Expected Observations |
|---|---|
| 1H NMR | Signals for cyclopropyl protons (0.7-1.2 ppm), pyridine H-4 (7.0-7.5 ppm), cyclopropyl methine (3.0-3.5 ppm) |
| 13C NMR | Signals for C-2 and C-6 (~120-130 ppm), C-3 (~155-165 ppm), C-4 (~110-120 ppm), cyclopropyl carbons (~5-15 ppm) |
| Mass Spectrometry | Molecular ion peak at m/z 387, fragmentation pattern showing loss of cyclopropyl and iodine fragments |
| IR Spectroscopy | C-O stretching (1050-1150 cm-1), C=N and C=C stretching (1400-1600 cm-1) |
Practical Considerations and Troubleshooting
Common Issues and Solutions
Table 3: Troubleshooting Guide for 3-Cyclopropoxy-2,6-diiodopyridine Synthesis
| Issue | Potential Cause | Solution |
|---|---|---|
| Low yield in iodination | Incomplete halogen exchange | Increase reaction time, temperature, or iodide concentration |
| Poor selectivity at C-3 | Competing reactivity at other positions | Use directing groups or optimized reaction conditions |
| Product degradation | Sensitivity to reaction conditions | Work under inert atmosphere, control temperature |
| Purification difficulties | Similar byproducts | Optimize chromatography conditions, consider multiple recrystallizations |
| Scale-up challenges | Heat transfer or mixing issues | Adjust reaction parameters for larger scale |
Applications and Importance
3-Cyclopropoxy-2,6-diiodopyridine serves as a valuable building block in organic synthesis with applications in:
- Pharmaceutical Development : As a precursor to biologically active compounds, particularly in medicinal chemistry research focused on developing anti-cancer and anti-inflammatory drugs
- Materials Science : Contributing to the development of advanced materials with unique electronic properties
- Organometallic Chemistry : As a ligand in coordination complexes for various applications
- Agrochemical Research : Serving as an intermediate in the synthesis of crop protection agents
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropoxy-2,6-diiodopyridine can undergo various types of chemical reactions, including:
Substitution Reactions: The iodine atoms can be substituted with other functional groups using appropriate nucleophiles.
Oxidation and Reduction Reactions: The compound can undergo oxidation or reduction under suitable conditions to form different derivatives.
Cross-Coupling Reactions: The iodine atoms make the compound suitable for cross-coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.
Common Reagents and Conditions
Nucleophiles: For substitution reactions, common nucleophiles include amines, thiols, and alkoxides.
Oxidizing Agents: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used for oxidation reactions.
Reducing Agents: Reducing agents like sodium borohydride or lithium aluminum hydride can be employed for reduction reactions.
Catalysts: Palladium catalysts are commonly used in cross-coupling reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, cross-coupling reactions can yield various biaryl compounds, while substitution reactions can produce a range of functionalized pyridine derivatives.
Scientific Research Applications
3-Cyclopropoxy-2,6-diiodopyridine has several applications in scientific research, including:
Biology: The compound can be used in the study of biological systems, particularly in the development of probes and imaging agents.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-2,6-diiodopyridine is not well-documented. its effects are likely mediated through interactions with specific molecular targets and pathways. The presence of iodine atoms and the cyclopropoxy group may influence its reactivity and binding affinity to various biological targets .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 3-cyclopropoxy-2,6-diiodopyridine with structurally or functionally related pyridine derivatives, based on available evidence and inferred properties:
Structural Analogs
Reactivity and Stability
- Halogen Effects: The diiodo groups in 3-cyclopropoxy-2,6-diiodopyridine increase susceptibility to nucleophilic aromatic substitution (SNAr) compared to non-halogenated analogs like 2,2':6',2''-terpyridine .
- Cyclopropoxy vs. Methoxy : The cyclopropoxy group’s strained three-membered ring may confer higher reactivity than the methoxy group in ’s compound, which is less sterically hindered .
- Electronic Profile : The electron-withdrawing iodine atoms contrast with the electron-donating benzodioxinyl group in , altering π-stacking or charge-transfer interactions .
Q & A
Basic Research Questions
Q. What synthetic methodologies are optimal for preparing 3-Cyclopropoxy-2,6-diiodopyridine, and how can side reactions be minimized?
- Methodological Answer : The synthesis of halogenated pyridines often involves nucleophilic aromatic substitution or metal-catalyzed coupling reactions. For diiodinated derivatives, inert atmosphere conditions (e.g., N₂ or Ar) and low temperatures (0–5°C) are critical to prevent iodine displacement by competing nucleophiles . Side reactions like dehalogenation can be mitigated by using non-polar solvents (e.g., dichloromethane) and controlled stoichiometry of iodinating agents. Characterization via -NMR should confirm the absence of undesired proton environments, such as those from deiodinated byproducts.
Q. Which spectroscopic techniques are most effective for characterizing 3-Cyclopropoxy-2,6-diiodopyridine?
- Methodological Answer :
- NMR : -NMR will show distinct splitting patterns for cyclopropoxy protons (δ ~3.5–4.5 ppm, coupling constant ) and deshielded pyridine protons due to iodine’s electron-withdrawing effects .
- Mass Spectrometry (MS) : High-resolution MS (HRMS) can confirm the molecular ion peak (expected m/z ~428.85 for C₈H₇I₂NO) and fragmentation patterns indicative of cyclopropane ring stability .
- X-ray Crystallography : Single-crystal analysis resolves iodine’s steric effects on the pyridine ring geometry, critical for reactivity studies .
Q. How should 3-Cyclopropoxy-2,6-diiodopyridine be stored to prevent degradation?
- Methodological Answer : Store in amber vials under inert gas (Ar) at –20°C to minimize photolytic deiodination and oxidative degradation. Periodic purity checks via HPLC (using C18 columns and acetonitrile/water gradients) are recommended to monitor stability .
Advanced Research Questions
Q. How can contradictory data on the solubility of 3-Cyclopropoxy-2,6-diiodopyridine in polar vs. non-polar solvents be resolved?
- Methodological Answer : Systematic solubility studies should be conducted under controlled humidity and temperature. Use Hansen solubility parameters (δD, δP, δH) to predict solvent compatibility. For example, low solubility in water (δ ~47.8 MPa¹/²) but higher solubility in DMF (δ ~24.8 MPa¹/²) aligns with its hydrophobic cyclopropoxy group. Conflicting reports may arise from impurities; thus, pre-purification via column chromatography (silica gel, hexane/ethyl acetate) is essential before testing .
Q. What computational strategies predict the reactivity of 3-Cyclopropoxy-2,6-diiodopyridine in Suzuki-Miyaura cross-coupling reactions?
- Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) can model iodine’s leaving-group aptitude and steric hindrance from the cyclopropoxy moiety. Compare computed activation energies with empirical yields using Pd(PPh₃)₄ catalysts. Studies on analogous fluoropyridines show that electron-withdrawing groups accelerate oxidative addition but may hinder transmetalation steps .
Q. How do steric and electronic effects of the cyclopropoxy group influence regioselectivity in further functionalization?
- Methodological Answer : The cyclopropoxy group’s strain induces ring-opening side reactions under strong bases (e.g., NaH). Regioselectivity in electrophilic substitutions (e.g., nitration) can be predicted using frontier molecular orbital (FMO) analysis. For example, the HOMO localization at the 4-position (para to iodine) suggests preferential electrophilic attack there. Experimental validation via -NMR chemical shifts and kinetic studies is critical .
Q. What experimental designs address discrepancies in reported melting points for 3-Cyclopropoxy-2,6-diiodopyridine?
- Methodological Answer : Use differential scanning calorimetry (DSC) to determine melting point ranges (e.g., 120–125°C) with controlled heating rates (5°C/min). Contradictions may arise from polymorphic forms or hygroscopicity; thus, crystallize the compound from multiple solvents (e.g., ethanol vs. toluene) and compare DSC thermograms. Purity should be confirmed via elemental analysis (<0.3% deviation from theoretical C/H/N values) .
Data Contradiction and Validation
Q. How can researchers reconcile conflicting cytotoxicity results in biological assays involving 3-Cyclopropoxy-2,6-diiodopyridine?
- Methodological Answer : Standardize assay conditions (e.g., cell line, incubation time, and solvent controls). For instance, DMSO concentrations >0.1% may artificially inflate toxicity. Use orthogonal assays (e.g., MTT, ATP luminescence) to validate IC₅₀ values. Contradictions may stem from compound aggregation; dynamic light scattering (DLS) can detect nanoaggregates, and critical micelle concentration (CMC) studies should be performed .
Q. What statistical frameworks are robust for analyzing time-dependent degradation kinetics of 3-Cyclopropoxy-2,6-diiodopyridine?
- Methodological Answer : Apply mixed-effects models to account for batch-to-batch variability in degradation studies. Use accelerated stability testing (40°C/75% RH) and Arrhenius kinetics to extrapolate shelf-life. Structural equation modeling (SEM) can validate hypothesized degradation pathways (e.g., iodine loss vs. cyclopropane ring opening) .
Tables for Key Data
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
